Cas no 54401-48-8 (2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)-)
54401-48-8 structure
Product Name:2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)-
CAS No:54401-48-8
MF:C17H16O4
MW:284.306545257568
CID:354695
PubChem ID:3094090
Update Time:2025-04-19
2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)-
- 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- 54401-48-8
- DTXSID40389129
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- Inchi: 1S/C17H16O4/c1-20-13-6-3-12(4-7-13)5-9-16(18)15-11-14(21-2)8-10-17(15)19/h3-11,19H,1-2H3
- InChI Key: SXCVUHOMRYMCHH-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C(C(C=CC2C=CC(=CC=2)OC)=O)=C1)O
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
54401-48-8 (2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)-) Related Products
- 1214-47-7(2'-Hydroxychalcone)
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- 13323-66-5(4,2'-Dihydroxychalcone)
- 18956-16-6(Cardamonin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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